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Compound of Interest
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CAS No.: 127497-36-3

Cat. No.: B1178992

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the cellular localization of the

Rubber Elongation Factor (REF), a key protein implicated in natural rubber biosynthesis in

Hevea brasiliensis. Understanding the precise subcellular location of REF within the

specialized latex-producing cells, known as laticifers, is crucial for elucidating its function in

rubber particle biogenesis and overall latex production. This document summarizes key

quantitative findings, details the experimental methodologies used for localization studies, and

presents visual workflows and pathways to facilitate a deeper understanding of the research in

this field.

Data Presentation: Summary of REF Localization
The cellular distribution of Rubber Elongation Factor has been investigated through various

biochemical and microscopy techniques. The following table summarizes the key findings on its

localization within laticifers.
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Subcellular
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Supporting
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References

Rubber Particles
Tightly bound to the

surface

Co-purification with

rubber particles;

Removal by

detergents

[1][2]

Large Rubber

Particles (LRPs)

Predominantly

localized

Immunogold electron

microscopy;

Subcellular

fractionation

[3][4]

Small Rubber

Particles (SRPs)

Present, but less

abundant than SRPP

Immunogold electron

microscopy
[5][6]

All Laticifer Layers Distributed throughout

Immunohistochemical

staining of bark

sections

[3][5][6][7][8]

Endoplasmic

Reticulum (ER)

Associated with the

ER membrane

Transient expression

of fluorescently-

tagged REF in

Nicotiana

benthamiana

[9]

C-serum (Cytosol) Absent
Western blotting of

fractionated latex
[1][2]

Experimental Protocols
Detailed methodologies are essential for the replication and advancement of scientific findings.

The following sections describe the core experimental protocols used to determine the cellular

localization of REF.

Subcellular Fractionation of Latex
This protocol separates the major components of latex, allowing for the analysis of protein

distribution.
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Objective: To isolate rubber particles, C-serum, and other organelles from fresh latex.

Methodology:

Latex Collection: Fresh latex is collected from Hevea brasiliensis trees into a chilled

container, often with an anticoagulant and protease inhibitors.

Centrifugation: The collected latex is subjected to ultracentrifugation (e.g., 100,000 x g for 1

hour at 4°C).

Fraction Separation: This centrifugation step separates the latex into three main fractions:

Top Layer: A creamy layer of rubber particles.

Middle Layer (C-serum): The clear aqueous phase, representing the cytosol.

Pellet (Lutoids): A pellet at the bottom containing lutoid bodies (vacuolar equivalents).

Protein Analysis: Protein extracts from each fraction are then analyzed by SDS-PAGE and

Western blotting using anti-REF antibodies to determine the presence and relative

abundance of REF. Studies consistently show REF is abundant in the rubber particle fraction

and absent from the C-serum[1][2].

Immunohistochemical Localization in Bark Tissues
This technique visualizes the distribution of REF within the laticifer cells in their native tissue

context.

Objective: To determine the spatial distribution of REF across different laticifer layers in the

bark.

Methodology:

Tissue Preparation: Bark samples from Hevea brasiliensis are fixed (e.g., in 4%

paraformaldehyde), dehydrated through an ethanol series, and embedded in paraffin or a

suitable resin.

Sectioning: Thin sections (e.g., 5-10 µm) of the embedded tissue are cut using a microtome.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.researchgate.net/publication/348242078_Rubber_elongation_factor_from_Hevea_brasiliensis
https://pubmed.ncbi.nlm.nih.gov/2681199/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1178992?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Immunolabeling:

The sections are rehydrated and treated for antigen retrieval if necessary.

Non-specific binding is blocked using a blocking solution (e.g., bovine serum albumin in

phosphate-buffered saline).

The sections are incubated with a primary antibody specific to REF.

After washing, a secondary antibody conjugated to a reporter enzyme (e.g., horseradish

peroxidase) or a fluorophore is applied.

Detection and Visualization:

For enzymatic reporters, a chromogenic substrate is added to produce a colored

precipitate at the site of the antigen.

For fluorescent reporters, the sections are visualized using a fluorescence or confocal

microscope.

Analysis: The distribution of the signal is observed across the different tissue layers,

particularly the various laticifer layers within the phloem. These studies have revealed that

REF is present in all laticifer layers, unlike the Small Rubber Particle Protein (SRPP) which is

confined to the conducting phloem[7][8].

Immunogold Electron Microscopy
This high-resolution technique localizes REF at the ultrastructural level, for instance, on the

surface of individual rubber particles.

Objective: To visualize the precise location of REF on rubber particles.

Methodology:

Sample Preparation: Isolated rubber particles or thin sections of laticifer-containing tissue

are fixed and embedded in a resin suitable for electron microscopy (e.g., LR White).

Immunolabeling:
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Ultrathin sections are mounted on grids.

The grids are incubated with a primary antibody against REF.

After washing, the grids are incubated with a secondary antibody conjugated to colloidal

gold particles of a specific size (e.g., 10 nm).

Staining and Visualization: The sections are post-stained with heavy metals (e.g., uranyl

acetate and lead citrate) to enhance contrast and then visualized using a transmission

electron microscope (TEM). The gold particles appear as electron-dense dots, indicating the

location of REF. This method has been used to show the association of REF with both large

and small rubber particles[3][5].

Transient Expression in Nicotiana benthamiana
This heterologous expression system is used to study the subcellular targeting of proteins

when fused to a fluorescent reporter.

Objective: To investigate the intrinsic targeting signals of REF and its association with cellular

organelles.

Methodology:

Vector Construction: The coding sequence of REF is cloned into a plant expression vector to

create a fusion protein with a fluorescent tag, such as Green Fluorescent Protein (GFP).

Agroinfiltration:Agrobacterium tumefaciens is transformed with the expression vector and

then infiltrated into the leaves of Nicotiana benthamiana. The bacteria transfer the T-DNA

containing the REF-GFP fusion construct into the plant cells.

Protein Expression: The plant cells transiently express the fusion protein over 2-3 days.

Confocal Microscopy: The infiltrated leaf sections are imaged using a confocal laser

scanning microscope to observe the subcellular localization of the GFP signal. Co-

localization with organelle-specific markers (e.g., ER-mCherry) can be performed to confirm

association with specific compartments. Such studies have indicated an association of REF

with the endoplasmic reticulum[9].
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Visualizations
The following diagrams illustrate key experimental workflows and the proposed model for REF

localization.
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Caption: Workflow for Subcellular Fractionation of Latex.
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Caption: Immunohistochemistry Workflow for REF Localization.
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Caption: Model of REF Association with Rubber Particles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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